Cas no 921466-33-3 (2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(pyridin-2-yl)methylacetamide)

• Product Name: 2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(pyridin-2-yl)methylacetamide
• CAS No: 921466-33-3
• MF: C₁₉H₁₉N₅O₂S
• MW: 381.451462030411
• CID: 5882543
• PubChem ID: 18567542
• Update Time: 2025-10-29

2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(pyridin-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-[(3-methylphenyl)carbamoylamino]-1,3-thiazol-4-yl]-N-(pyridin-2-ylmethyl)acetamide
• 2-(2-{[(3-methylphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)-N-[(pyridin-2-yl)methyl]acetamide
• AKOS024626951
• 921466-33-3
• F2096-0315
• N-(pyridin-2-ylmethyl)-2-(2-(3-(m-tolyl)ureido)thiazol-4-yl)acetamide
• 2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(pyridin-2-yl)methylacetamide

• Inchi： 1S/C19H19N5O2S/c1-13-5-4-7-14(9-13)22-18(26)24-19-23-16(12-27-19)10-17(25)21-11-15-6-2-3-8-20-15/h2-9,12H,10-11H2,1H3,(H,21,25)(H2,22,23,24,26)
• InChI Key： CARFYBZIXBALTA-UHFFFAOYSA-N
• SMILES： C(NCC1=NC=CC=C1)(=O)CC1=CSC(NC(=O)NC2=CC=CC(C)=C2)=N1

Computed Properties

• Exact Mass: 381.12594604g/mol
• Monoisotopic Mass: 381.12594604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 124Ų

Additional information on 2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(pyridin-2-yl)methylacetamide

Research Briefing on 2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(pyridin-2-yl)methylacetamide (CAS: 921466-33-3)

In recent years, the compound 2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(pyridin-2-yl)methylacetamide (CAS: 921466-33-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and pyridine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following briefing synthesizes the latest findings related to this compound, highlighting its pharmacological properties, mechanism of action, and potential clinical applications.

Recent studies have focused on the structural optimization and biological evaluation of 921466-33-3. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a specific kinase implicated in inflammatory pathways. The researchers employed a combination of molecular docking and in vitro assays to elucidate the binding affinity and selectivity of 921466-33-3, revealing a unique interaction with the ATP-binding site of the target kinase. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents.

Further investigations into the pharmacokinetic profile of 921466-33-3 have been conducted to assess its suitability for therapeutic use. A preclinical study published in Drug Metabolism and Disposition reported favorable absorption and distribution properties, with moderate plasma protein binding and acceptable metabolic stability. However, challenges related to its oral bioavailability were noted, prompting ongoing research into formulation strategies such as nanoparticle encapsulation or prodrug derivatization to enhance its delivery efficiency.

In addition to its kinase inhibitory properties, 921466-33-3 has been explored for its potential in oncology. A recent in vivo study highlighted its ability to induce apoptosis in certain cancer cell lines by modulating the activity of key apoptotic regulators. The compound's dual functionality—targeting both kinase activity and apoptotic pathways—positions it as a promising candidate for combination therapies in cancer treatment. These findings were corroborated by transcriptomic analyses, which revealed significant downregulation of pro-survival genes upon treatment with 921466-33-3.

Despite these advancements, several challenges remain in the development of 921466-33-3 as a therapeutic agent. Issues such as off-target effects and potential toxicity at higher doses necessitate further optimization and rigorous safety profiling. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these limitations, with the goal of advancing this compound into clinical trials within the next few years.

In conclusion, 2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(pyridin-2-yl)methylacetamide (CAS: 921466-33-3) represents a versatile and pharmacologically active molecule with broad therapeutic potential. Continued research into its mechanism of action, structural derivatives, and delivery systems will be critical to unlocking its full clinical utility. This briefing underscores the importance of interdisciplinary collaboration in translating promising chemical entities into viable therapeutic options.